Cas no 1211577-99-9 (6-(Difluoromethoxy)nicotinaldehyde)

6-(Difluoromethoxy)nicotinaldehyde is a versatile fluorinated nicotinaldehyde derivative, primarily utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its difluoromethoxy group enhances metabolic stability and bioavailability, making it valuable in the development of bioactive compounds. The aldehyde functionality allows for further derivatization, enabling the construction of complex heterocyclic frameworks. This compound exhibits high purity and consistent reactivity, ensuring reliable performance in cross-coupling, condensation, and nucleophilic addition reactions. Its structural features make it particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and moisture.

6-(Difluoromethoxy)nicotinaldehyde structure

1211577-99-9 structure

Product Name:6-(Difluoromethoxy)nicotinaldehyde

CAS No:1211577-99-9

MF:C₇H₅F₂NO₂

MW:173.116908788681

MDL:MFCD18261899

CID:1031365

PubChem ID:21698508

Update Time:2025-06-08

6-(Difluoromethoxy)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethoxy)nicotinaldehyde
- 6-(Difluoromethoxy)nicotildehyde
- 6-(difluoromethoxy)pyridine-3-carbaldehyde
- AK132608
- NRGBKYVUEUMGTE-UHFFFAOYSA-N
- RL00897
- FCH1190722
- AX8253531
- ST24045055
- DTXSID10617087
- CS-0043758
- AKOS016845295
- MFCD18261899
- O11504
- SCHEMBL7999562
- 1211577-99-9
- DS-7084
- J-518060
- A891886
- 6-(Difluoromethoxy)-3-pyridinecarboxaldehyde
- DB-186092
- MDL： MFCD18261899
- Inchi： 1S/C7H5F2NO2/c8-7(9)12-6-2-1-5(4-11)3-10-6/h1-4,7H
- InChI Key： NRGBKYVUEUMGTE-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(C=O)=CN=1)F

Computed Properties

Exact Mass: 173.02883473g/mol
Monoisotopic Mass: 173.02883473g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2
XLogP3: 1.6

6-(Difluoromethoxy)nicotinaldehyde Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

6-(Difluoromethoxy)nicotinaldehyde Pricemore >>

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abcr	AB441120-250 mg	6-(Difluoromethoxy)nicotinaldehyde; .	1211577-99-9		250MG	€284.50	2022-03-24
abcr	AB441120-1 g	6-(Difluoromethoxy)nicotinaldehyde; .	1211577-99-9		1g	€642.30	2022-03-24
Apollo Scientific	PC201062-100mg	6-(Difluoromethoxy)nicotinaldehyde	1211577-99-9	98%	100mg	£23.00	2025-02-21
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Apollo Scientific	PC201062-1g	6-(Difluoromethoxy)nicotinaldehyde	1211577-99-9	98%	1g	£195.00	2025-02-21
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